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Compound of Interest

Compound Name: (2,2-Dimethoxyethyl)cyclohexane

Cat. No.: B8305692 Get Quote

The systematic naming of organic compounds under the guidelines of the International Union

of Pure and Applied Chemistry (IUPAC) provides a clear and unambiguous method for

communicating chemical structures. This guide delves into the IUPAC nomenclature for the

compound specified as (2,2-Dimethoxyethyl)cyclohexane, breaking down the process into its

constituent logical steps.

Step 1: Identification of the Parent Structure
The primary step in naming this compound is to identify the parent hydrocarbon. According to

IUPAC rules, when a cyclic structure and an acyclic chain are present, the parent is determined

by the number of carbon atoms. The ring or chain with the greater number of carbons is

considered the parent structure.[1][2]

Cyclic component: Cyclohexane, a six-carbon ring.

Acyclic component: An ethyl group, a two-carbon chain.

Since the cyclohexane ring (six carbons) contains more carbon atoms than the ethyl chain (two

carbons), cyclohexane is designated as the parent.[1]

Step 2: Identification and Naming of the Substituent
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With cyclohexane as the parent, the (2,2-Dimethoxyethyl) group is treated as a complex

substituent attached to the ring.[3][4]

To name this complex substituent, the following procedure is applied:

Numbering the Substituent Chain: The carbon atom of the substituent that is directly

attached to the parent ring is designated as carbon 1. Numbering then proceeds along the

longest chain of the substituent.[3][5]

C1: The CH₂ group attached to the cyclohexane ring.

C2: The CH group to which the two methoxy groups are attached.

Identifying Sub--substituents: The ethyl chain has two methoxy (-OCH₃) groups attached to

its second carbon.

Assembling the Substituent Name: The names of the sub-substituents are prefixed to the

name of the substituent's parent chain (ethyl). Since there are two methoxy groups on the

same carbon, the prefix "di-" is used. The location is indicated by the number of the carbon

to which they are attached.[6] This results in the name (2,2-Dimethoxyethyl). The

parentheses are crucial to enclose the name of the complex substituent to avoid ambiguity.

[5]

Step 3: Assembling the Final IUPAC Name
The final IUPAC name is constructed by combining the name of the substituent with the name

of the parent structure.

Substituent: (2,2-Dimethoxyethyl)

Parent: cyclohexane

Since there is only one substituent on the cyclohexane ring, a locant number (e.g., "1-") is not

necessary, as its position is unambiguous.[1][7] Therefore, the complete and correct IUPAC

name is (2,2-Dimethoxyethyl)cyclohexane.

An alternative, though less preferred, name would be 1-cyclohexyl-2,2-dimethoxyethane. In this

construction, the ethane chain is treated as the parent. However, the rule of selecting the
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largest carbon structure (cyclohexane) as the parent makes (2,2-
Dimethoxyethyl)cyclohexane the preferred IUPAC name.

Visualizing the Nomenclature Process
The logical flow for determining the IUPAC name can be represented as a workflow diagram.
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Analyze Structure:
(2,2-Dimethoxyethyl)cyclohexane
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(2,2-Dimethoxyethyl)cyclohexane
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IUPAC Naming Workflow
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The chemical structure corresponding to the name is depicted below, illustrating the

connectivity of the atoms.

Chemical Structure

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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